Cas no 730966-49-1 (2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide)

• Product Name: 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide
• CAS No: 730966-49-1
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 6407713
• PubChem ID: 2395276
• Update Time: 2025-05-22

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 730966-49-1
• Z44327235
• AKOS000969778
• EN300-26579407
• 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide

• Inchi： 1S/C24H22N2O3/c1-28-22-11-10-17(14-23(22)29-2)12-13-26-24(27)20(16-25)15-19-8-5-7-18-6-3-4-9-21(18)19/h3-11,14-15H,12-13H2,1-2H3,(H,26,27)/b20-15+
• InChI Key： PBAWGLMFPCOJCZ-HMMYKYKNSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC(/C(/C#N)=C/C1=CC=CC2C=CC=CC1=2)=O)OC

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide

Comprehensive Overview of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide (CAS No. 730966-49-1)

The compound 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide (CAS No. 730966-49-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group, a naphthalene moiety, and a dimethoxyphenyl ethyl chain, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The compound’s CAS No. 730966-49-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its naphthalene-based scaffold is notable for its ability to interact with hydrophobic pockets in proteins, a feature highly valued in drug design. Additionally, the dimethoxyphenyl group may contribute to enhanced solubility and bioavailability, addressing common challenges in pharmacokinetic optimization.

From a synthetic chemistry perspective, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide exemplifies the convergence of multicomponent reactions and green chemistry principles. Modern synthetic routes often emphasize atom economy and catalytic efficiency, aligning with the global push for sustainable practices. This compound’s cyanoacrylate core also opens doors to polymer chemistry applications, where such derivatives are explored for their adhesive and coating properties.

The rise of AI-driven drug discovery has further spotlighted molecules like CAS No. 730966-49-1. Computational tools now enable rapid virtual screening and molecular docking, accelerating the identification of potential leads. Researchers often query databases for structure-activity relationships (SAR) involving this compound, seeking insights into its binding affinity and selectivity. Such studies are critical for optimizing its therapeutic profile while minimizing off-target effects.

Beyond pharmaceuticals, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(naphthalen-1-yl)prop-2-enamide has potential in material science. Its conjugated system and electron-withdrawing cyano group make it a candidate for organic semiconductors or fluorescent probes. These applications align with the growing interest in smart materials for sensors and optoelectronic devices. The compound’s thermal stability and photophysical properties are areas of active investigation, particularly in the context of renewable energy technologies.

In summary, CAS No. 730966-49-1 represents a versatile and scientifically valuable molecule. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary research. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.